Cas no 827321-70-0 (3-Thiopheneethanol, β-methoxy-)

827321-70-0 structure
Product name:3-Thiopheneethanol, β-methoxy-
CAS No:827321-70-0
MF:C7H10O2S
MW:158.218101024628
CID:684786
3-Thiopheneethanol, β-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiopheneethanol, b-methoxy-
- 3-Thiopheneethanol, beta-methoxy-
- CID 119092951
- 3-Thiopheneethanol, β-methoxy-
-
- Inchi: 1S/C7H10O2S/c1-9-7(4-8)6-2-3-10-5-6/h2-3,5,7-8H,4H2,1H3
- InChI Key: MJJTWXDTAVBRLL-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(CO)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Topological Polar Surface Area: 57.7
Experimental Properties
- Density: 1.190±0.06 g/cm3(Predicted)
- Boiling Point: 258.8±25.0 °C(Predicted)
- pka: 14.22±0.10(Predicted)
3-Thiopheneethanol, β-methoxy- Related Literature
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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